molecular formula C15H20N2 B5196201 N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine CAS No. 118498-96-7

N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine

Cat. No. B5196201
CAS RN: 118498-96-7
M. Wt: 228.33 g/mol
InChI Key: RJUTVACDIZQGRJ-UHFFFAOYSA-N
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Description

N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine, also known as 6-MeO-EBT, is a psychoactive compound that belongs to the class of tryptamines. This compound has gained attention from the scientific community due to its potential therapeutic applications and its unique chemical structure.

Mechanism of Action

The exact mechanism of action of N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine is not well understood. However, it is believed to act on the serotonin receptors in the brain. N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine is a partial agonist of the 5-HT2A receptor and a full agonist of the 5-HT2C receptor. Activation of these receptors is thought to be responsible for the psychoactive effects of N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine are not well studied. However, it is known to produce psychedelic effects, including altered perception, mood, and thought. It has also been reported to produce mild to moderate physical effects, such as increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine in lab experiments is its unique chemical structure, which may provide insight into the mechanism of action of other tryptamines. However, one limitation is the lack of research on the biochemical and physiological effects of this compound, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine. One direction is to study its potential therapeutic applications in the treatment of mental health disorders. Another direction is to investigate its mechanism of action and the biochemical and physiological effects it produces. Additionally, further research is needed to determine the safety and potential side effects of this compound.
In conclusion, N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine is a psychoactive compound that has gained attention from the scientific community due to its potential therapeutic applications and unique chemical structure. While there is still much to be learned about this compound, research suggests that it may have promise as a treatment for mental health disorders. Further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine involves the reaction of 6-methoxyindole with ethyl chloroacetate in the presence of sodium hydride. This reaction yields N-ethyl-6-methoxyindole-3-carboxylate, which is then reduced using lithium aluminum hydride to produce N-ethyl-6-methoxyindole-3-carboxamide. Finally, the amide group is converted to an amine group using lithium aluminum hydride, resulting in the formation of N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine.

Scientific Research Applications

N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine has been studied for its potential therapeutic applications in the treatment of various mental health disorders, including depression, anxiety, and addiction. In a study conducted by Vollenweider et al. (2007), N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine was found to produce antidepressant effects in rats. Another study by Carbonaro et al. (2015) showed that N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine has potential as a treatment for alcohol use disorder.

properties

IUPAC Name

N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N2/c1-3-16-14-6-4-5-11-12-9-10(2)7-8-13(12)17-15(11)14/h7-9,14,16-17H,3-6H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJUTVACDIZQGRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC1CCCC2=C1NC3=C2C=C(C=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50385571
Record name N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50385571
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

228.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

118498-96-7
Record name N-Ethyl-2,3,4,9-tetrahydro-6-methyl-1H-carbazol-1-amine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=118498-96-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-ethyl-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50385571
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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